Cas no 1876622-45-5 (1-(5-Chloropyrimidin-2-yl)cyclobutan-1-amine)

• Product Name: 1-(5-Chloropyrimidin-2-yl)cyclobutan-1-amine
• CAS No: 1876622-45-5
• MF: C₈H₁₀ClN₃
• MW: 183.638100147247
• CID: 5740484
• PubChem ID: 130545584
• Update Time: 2023-11-10

1-(5-Chloropyrimidin-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1462040
• 1876622-45-5
• 1-(5-Chloropyrimidin-2-yl)cyclobutan-1-amine
• Cyclobutanamine, 1-(5-chloro-2-pyrimidinyl)-

• Inchi： 1S/C8H10ClN3/c9-6-4-11-7(12-5-6)8(10)2-1-3-8/h4-5H,1-3,10H2
• InChI Key： BIHNUELVLSNPJI-UHFFFAOYSA-N
• SMILES： ClC1C=NC(C2(CCC2)N)=NC=1

Computed Properties

• Exact Mass: 183.0563250g/mol
• Monoisotopic Mass: 183.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 283.2±20.0 °C(Predicted)
• pka: 8.41±0.20(Predicted)